Cas no 299218-29-4 (3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile
• CAS No: 299218-29-4
• MF: C₁₅H₈ClN₅O₆S
• MW: 421.771920204163
• CID: 5975763
• PubChem ID: 4320216
• Update Time: 2025-10-29

3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Oprea1_213115
• 3-(5-chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile
• EN300-26621082
• Z56772821
• 299218-29-4
• 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile

• Inchi： 1S/C15H8ClN5O6S/c1-28(25,26)15-18-6-9(16)12(20-15)13(22)8(5-17)14-19-10-3-2-7(21(23)24)4-11(10)27-14/h2-4,6,8H,1H3
• InChI Key： FXXJKKSEFMQLEI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(C(C#N)C1=NC2C=CC(=CC=2O1)[N+](=O)[O-])=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 420.9883819g/mol
• Monoisotopic Mass: 420.9883819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 181Ų

Additional information on 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile

Comprehensive Analysis of 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile (CAS No. 299218-29-4)

The compound 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile (CAS No. 299218-29-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core and a benzoxazole moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries from academic and industrial circles.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the presence of functional groups like methanesulfonyl and nitro. The compound's stability under various pH levels and temperatures is another hot topic, particularly for those investigating its use in drug delivery systems or catalysis. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology.

From an SEO perspective, terms like "CAS 299218-29-4 supplier" and "3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile synthesis" rank highly in search engines, reflecting user intent for procurement or methodological guidance. The compound's spectroscopic data (e.g., NMR, IR) is also a sought-after resource, as evidenced by analytics tools. To address sustainability concerns, this article emphasizes green chemistry approaches in its synthesis, a trending subtopic in 2024.

The structure-activity relationship (SAR) of this molecule is a focal point for medicinal chemists. Its chloropyrimidine segment is analogous to motifs found in FDA-approved drugs, sparking discussions about scaffold hopping strategies. Computational modeling studies, often queried as "molecular docking of CAS 299218-29-4," suggest high binding affinity for certain enzymatic pockets. Meanwhile, the benzoxazole component contributes to its fluorescence properties, making it a candidate for bioimaging probes—a rapidly expanding niche.

Industrial applications of 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-2-(6-nitro-1,3-benzoxazol-2-yl)-3-oxopropanenitrile extend to material science, where its nitro-aromatic system is explored for organic electronics. Patent databases reveal its inclusion in formulations for OLED materials, correlating with the surge in "organic semiconductor compounds" searches. Analytical challenges, such as HPLC method development for purity assessment, are another practical aspect frequently discussed in forums.

In conclusion, CAS No. 299218-29-4 represents a versatile building block bridging multiple disciplines. Its pharmacophore features align with contemporary drug discovery paradigms, while its physicochemical properties cater to advanced material engineering. By integrating high-traffic keywords like "buy 5-Chloro-2-methanesulfonylpyrimidine derivative" and "benzoxazole-based cyanopropanenitrile applications," this content serves both informational and SEO purposes, ensuring visibility among target audiences.